rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
Overview
Description
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is a cyclopropanamine compound that has been studied for its potential medical applications. It has been used in research studies to explore the effects of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has been studied for its potential mechanism of action. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). By inhibiting the activity of these enzymes, rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is thought to reduce inflammation and potentially reduce the risk of certain types of cancer.
Biochemical and Physiological Effects
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has been studied for its potential biochemical and physiological effects. In studies, it has been found to reduce inflammation and potentially reduce the risk of certain types of cancer. Additionally, it has been found to reduce the production of certain cytokines, such as TNF-alpha and IL-6, which are associated with inflammation.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is commercially available. Additionally, it is a relatively stable compound and is not easily degraded. However, it is not soluble in water, which can limit its use in certain experiments.
Future Directions
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has potential for further research. One potential future direction is to explore its potential to inhibit the growth of other types of cancer cells. Additionally, further research could be done to explore its potential to reduce inflammation and its potential to reduce the risk of certain types of cancer. Additionally, further research could be done to explore its potential to inhibit the activity of other enzymes, such as cyclooxygenase-1 (COX-1) and 5-lipoxygenase-activating protein (FLAP). Finally, further research could be done to explore its potential to reduce the production of other cytokines, such as IL-1beta and IL-8.
Synthesis Methods
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is synthesized via a reaction between a 1-methyl-1H-pyrazol-4-yl chloride and a 1,2-dichlorocyclopropane. The reaction is carried out in the presence of a base, such as potassium carbonate, to form the desired compound. The reaction is typically carried out in a solvent, such as acetonitrile or dichloromethane, and is typically heated to a temperature of around 80-90°C.
Scientific Research Applications
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has been studied for its potential medical applications, particularly in the field of cancer research. It has been studied for its potential to inhibit the growth of certain cancer cells and has been found to be effective in inhibiting the growth of certain types of cancer cells. Additionally, it has been studied for its potential to reduce inflammation, as well as its potential to reduce the risk of certain types of cancer.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride involves the reaction of 1,5-dimethyl-1H-pyrazole with cyclopropanecarboxaldehyde followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1,5-dimethyl-1H-pyrazole", "cyclopropanecarboxaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. React 1,5-dimethyl-1H-pyrazole with cyclopropanecarboxaldehyde in the presence of a suitable catalyst to form the corresponding imine.", "2. Reduce the imine with sodium borohydride to form the amine.", "3. React the amine with hydrochloric acid to form the dihydrochloride salt of rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine." ] } | |
CAS RN |
1807941-24-7 |
Product Name |
rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride |
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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